methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C15H13Br2NO5S
• Molecular Weight: 479.1 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[(3,5-dibromo-4-ethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C15H13Br2NO5S/c1-3-23-13-9(16)4-8(5-10(13)17)6-11-14(20)18(15(21)24-11)7-12(19)22-2/h4-6H,3,7H2,1-2H3/b11-6+
• InChI Key: XUJKNHJHXBPOLI-IZZDOVSWSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1Br)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)Br
• SMILES: CCOC1=C(C=C(C=C1Br)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br

Description

Methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the induction of apoptosis in cancer cells. It has been found to activate the caspase-dependent pathway, leading to the cleavage of various proteins and ultimately resulting in cell death.
Biochemical and Physiological Effects
Methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest in cancer cells, leading to the inhibition of cell proliferation. Additionally, it has been found to inhibit the migration and invasion of cancer cells, which are essential processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its high potency as an anti-cancer agent. It has been found to be effective at low concentrations, making it a cost-effective option for research studies. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is to investigate its potential as a combination therapy with other anti-cancer agents. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Finally, there is a need for more preclinical studies to assess the safety and efficacy of this compound in animal models before it can be considered for clinical trials.
In conclusion, methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a promising anti-cancer agent that has potential applications in various fields. Further research is needed to fully understand its mechanism of action and to identify its molecular targets. With continued research, this compound may become a valuable tool in the fight against cancer.

Synthesis Methods

The synthesis of methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of 3,5-dibromo-4-ethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form the corresponding thiosemicarbazone. This intermediate is then reacted with methyl chloroacetate in the presence of potassium carbonate to yield the final product.

Scientific Research Applications

Methyl [(5E)-5-(3,5-dibromo-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.